Cas no 1805262-55-8 (Ethyl 3-chloro-5-(difluoromethyl)-2-fluoropyridine-6-carboxylate)

• Product Name: Ethyl 3-chloro-5-(difluoromethyl)-2-fluoropyridine-6-carboxylate
• CAS No: 1805262-55-8
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4866300
• Update Time: 2025-05-21

Ethyl 3-chloro-5-(difluoromethyl)-2-fluoropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-5-(difluoromethyl)-2-fluoropyridine-6-carboxylate

• Inchi： 1S/C9H7ClF3NO2/c1-2-16-9(15)6-4(7(11)12)3-5(10)8(13)14-6/h3,7H,2H2,1H3
• InChI Key： JSJZQZACNFUPAF-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(=O)OCC)C(C(F)F)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-chloro-5-(difluoromethyl)-2-fluoropyridine-6-carboxylate

Ethyl 3-chloro-5-(difluoromethyl)-2-fluoropyridine-6-carboxylate (CAS No. 1805262-55-8): A Comprehensive Overview

Ethyl 3-chloro-5-(difluoromethyl)-2-fluoropyridine-6-carboxylate (CAS No. 1805262-55-8) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique halogenated and carboxylate functional groups, has garnered attention for its potential in drug discovery and crop protection. In this article, we delve into its chemical properties, synthesis, applications, and market trends, while addressing common queries from researchers and industry professionals.

The molecular structure of Ethyl 3-chloro-5-(difluoromethyl)-2-fluoropyridine-6-carboxylate features a pyridine ring substituted with chloro, difluoromethyl, fluoro, and ethyl carboxylate groups. These modifications enhance its reactivity and make it a valuable intermediate in organic synthesis. Researchers often inquire about its solubility, stability, and reactivity under various conditions, which are critical for its application in multi-step synthetic pathways.

One of the most searched topics related to this compound is its role in pharmaceutical intermediates. The 3-chloro-5-(difluoromethyl)-2-fluoropyridine scaffold is increasingly used in the development of novel therapeutics, particularly in antiviral and anti-inflammatory drugs. Its fluorinated components improve metabolic stability and bioavailability, making it a preferred choice for medicinal chemists. Additionally, its ethyl carboxylate group offers versatility for further derivatization.

In the agrochemical sector, Ethyl 3-chloro-5-(difluoromethyl)-2-fluoropyridine-6-carboxylate is explored for its potential in crop protection formulations. The difluoromethyl group, in particular, is known to enhance the efficacy of pesticides and herbicides. This aligns with the growing demand for sustainable and high-performance agrochemicals, a hot topic in agricultural research.

Synthetic routes to this compound often involve halogenation and esterification steps, with researchers frequently searching for optimized protocols. Recent advancements in green chemistry have also spurred interest in eco-friendly synthesis methods, reducing the use of hazardous reagents. This reflects the broader industry shift toward sustainable practices.

The market for pyridine derivatives like Ethyl 3-chloro-5-(difluoromethyl)-2-fluoropyridine-6-carboxylate is expanding, driven by demand from the pharmaceutical and agrochemical sectors. Analysts highlight its growing role in precision agriculture and targeted drug delivery, two areas gaining traction in scientific and industrial communities.

For researchers handling this compound, questions about storage conditions and handling precautions are common. While it is not classified as a hazardous material, proper storage in a cool, dry environment is recommended to maintain its integrity. This practical information is often sought after in laboratory settings.

In conclusion, Ethyl 3-chloro-5-(difluoromethyl)-2-fluoropyridine-6-carboxylate (CAS No. 1805262-55-8) is a versatile and valuable compound with wide-ranging applications. Its unique chemical properties and relevance to cutting-edge research make it a subject of ongoing interest. By addressing key questions and trends, this overview aims to serve as a reliable resource for professionals and enthusiasts alike.